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Perioperative Management Protocol for Osilodrostat

For patients on osilodrostat who require surgery, the primary goal is to prevent an adrenal crisis due to a

lack of physiological cortisol response to the stress of surgery.

Preoperative Phase (Pre-Surgery Planning)

Discontinuation of Osilodrostat: A consensus of experts recommends that osilodrostat be

stopped at least 5 days before a planned surgery [1]. This allows the drug's effect to wear off and
gives the adrenal glands a chance to resume cortisol production.

Assessment of Adrenal Function: Evaluate the patient's adrenal status before surgery. Be aware
that cases of prolonged adrenal insufficiency have been reported, lasting for many months after

osilodrostat is discontinued [2] [3]. A cosyntropin (ACTH) stimulation test can help assess the
adrenal reserve if there is uncertainty [2] [3].

Initiate Glucocorticoid Coverage (Stress-Dose Steroids): Assume the patient will have impaired
cortisol production. Initiate stress-dose glucocorticoid replacement preoperatively. The specific

regimen should be tailored, but a common approach includes:
Hydrocortisone: 50-100 mg intravenously (IV) at the induction of anesthesia [1].

Intraoperative Phase (During Surgery)
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Continue Glucocorticoid Coverage: Administer a continuous IV infusion of hydrocortisone (e.g., 10

mg per hour) during the surgical procedure, or give additional IV boluses [1].

Postoperative Phase (Recovery)

Taper Glucocorticoids: The stress-dose steroids should be gradually tapered over the following
days based on the patient's clinical recovery and vital signs.

Example: Reduce to 25-50 mg IV every 8 hours on the first postoperative day, then further
reduce to a physiological maintenance dose (e.g., 15-20 mg per day orally) as the patient

recovers [1].
Monitor for Adrenal Insufficiency: Closely watch for signs and symptoms of AI, which include

nausea, vomiting, fatigue, hypotension, and hyponatremia [2] [1].
Long-Term Monitoring: If the surgery was an adrenalectomy for Cushing's syndrome, the patient will

require lifelong glucocorticoid replacement until the hypothalamic-pituitary-adrenal (HPA) axis
recovers. For other types of surgery, re-evaluate adrenal function once the patient is fully recovered

before considering restarting osilodrostat.

Supporting Data and Safety Considerations

The protocol above is based on the following key evidence regarding osilodrostat's safety profile.

Risk of Adrenal Insufficiency and Prolonged Suppression

The core reason for discontinuing osilodrostat before surgery is its potent and potentially long-lasting effect.

High Potency: Osilodrostat is a more potent inhibitor of 11β-hydroxylase than older agents like

metyrapone or ketoconazole [4] [1].
Prolonged Effect: Case reports describe patients experiencing adrenal insufficiency for over 40

weeks after stopping osilodrostat, with one case only recovering normal function after 62 weeks [2]
[3]. This suggests the drug can cause a prolonged functional blockade of the adrenal cortex.

Adrenal Gland Shrinkage: A recent 2025 case series found that osilodrostat treatment in patients
with ACTH-dependent Cushing's syndrome was associated with a significant reduction in adrenal
gland volume (46.7% decrease), which may underpin the persistent AI [5].

The following workflow summarizes the key decision points in the perioperative management of a patient on

osilodrostat.
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Patient on Osilodrostat
Needs Surgery

Preoperative Phase

Discontinue Osilodrostat
(at least 5 days prior)

Assess Adrenal Function
(Consider ACTH test)

Initiate Stress-Dose
Glucocorticoids

Intraoperative Phase

Administer IV Hydrocortisone
(50-100 mg bolus + infusion)

Postoperative Phase

Taper Glucocorticoids
Over Several Days

Monitor for Signs of
Adrenal Insufficiency

Long-term HPA Axis
Monitoring/Replacement

Click to download full resolution via product page

Perioperative Management Workflow for Osilodrostat

Quantitative Data on Osilodrostat

The table below summarizes key pharmacologic and clinical data relevant to perioperative planning.
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Parameter Details Clinical Relevance

Mechanism of Action Potent inhibitor of 11β-
hydroxylase (CYP11B1) and

aldosterone synthase (CYP11B2)
[4] [6] [1].

Blocks the final step of cortisol
synthesis, leading to a rapid drop

in cortisol levels.

Half-Life Approximately 4 hours [4] [6]. While the drug clears quickly, its
biological effect on adrenal

steroidogenesis can be prolonged.

Time to Discontinuation Stop at least 5 days before

planned surgery [1].

Allows for drug clearance and is

consistent with its pharmacokinetic
profile.

Reported Duration of Post-
Discontinuation Adrenal
Suppression

Cases reported of 40 to 62
weeks [2] [3].

Highlights the critical need for
postoperative monitoring and

glucocorticoid coverage.

Adrenal Volume Reduction Mean reduction of 46.7%
observed on CT imaging [5].

Provides a structural explanation

for the persistent functional
adrenal suppression.

Conclusion and Key Recommendations

In summary, managing a patient on osilodrostat during the perioperative period requires a cautious and

proactive approach centered on the risk of adrenal insufficiency.

Discontinuation before planned surgery is mandatory, not a preparatory tool.

Stress-dose glucocorticoid coverage is essential from the preoperative period through recovery.
Vigilant monitoring is critical due to the potential for unexpectedly prolonged adrenal suppression,

even after the drug has been stopped.

For researchers and clinicians, these application notes underscore the importance of understanding the long-

term pharmacodynamic effects of targeted steroidogenesis inhibitors beyond their immediate

pharmacokinetics.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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